Cas no 111394-44-6 (Phenol,2-methoxy-5-[(1Z)-2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl]-)

• Product Name: Phenol,2-methoxy-5-[(1Z)-2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl]-
• CAS No: 111394-44-6
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• CID: 194555
• PubChem ID: 5386527
• Update Time: 2025-04-19

Phenol,2-methoxy-5-[(1Z)-2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-methoxy-5-[(1Z)-2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl]-
• (Z)-2-Methoxy-5-(2-(7-Methoxy-Benzo[D][1,3]Dioxol-5-Yl)Vinyl)Phenol
• 2-Methoxy-5-[(Z)-2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl]phenol
• 3'-hydroxy-4,5-methylenedioxy-3,4'-dimethoxy-(Z)-stilbene
• combretastatin A-2
• A802355
• 111394-44-6
• 3,4-(Methylenedioxy)-5-methoxy-3'-hydroxy-4'-methoxystilbene
• B817373K330
• Phenol-2-methoxy-5-(2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl)-, (Z)-
• NSC613728
• CHEMBL1642222
• 2-methoxy-5-[(E)-2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl]phenol
• AKOS024272318
• NSC-613728
• Combretastatin A2

• Inchi： 1S/C17H16O5/c1-19-14-6-5-11(7-13(14)18)3-4-12-8-15(20-2)17-16(9-12)21-10-22-17/h3-9,18H,10H2,1-2H3/b4-3+
• InChI Key： YTVCXBVFGQEBAL-ONEGZZNKSA-N
• SMILES： O1COC2C=C(/C=C/C3C=CC(=C(C=3)O)OC)C=C(C1=2)OC

Computed Properties

• Exact Mass: 300.10000
• Monoisotopic Mass: 300.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• PSA: 57.15000
• LogP: 3.30850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes